Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate

• Molecular Formula: C16H22ClNO4S
• Molecular Weight: 359.9 g/mol
• IUPAC Name: ethyl 1-(4-chloro-2,5-dimethylphenyl)sulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C16H22ClNO4S/c1-4-22-16(19)13-5-7-18(8-6-13)23(20,21)15-10-11(2)14(17)9-12(15)3/h9-10,13H,4-8H2,1-3H3
• InChI Key: KWYVUCRCFFLRPX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=C(C(=C2)C)Cl)C

Description

Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate, also known as DSP-4, is a chemical compound that has been extensively used in scientific research. DSP-4 is a selective neurotoxin that targets noradrenergic neurons, making it a valuable tool for studying the role of the noradrenergic system in various physiological and pathological processes.

Mechanism of Action

Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate selectively targets and destroys noradrenergic neurons by binding to the noradrenaline transporter and causing the release of toxic metabolites. This results in a depletion of noradrenaline in the brain and peripheral tissues, leading to a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
The depletion of noradrenaline caused by Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate has been shown to have a range of effects on physiological and behavioral processes. These include changes in blood pressure, heart rate, body temperature, locomotor activity, and feeding behavior. Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate has also been shown to affect cognitive processes such as learning and memory.

Advantages and Limitations for Lab Experiments

Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate has several advantages as a tool for studying the noradrenergic system. It is highly selective, targeting only noradrenergic neurons, and its effects are long-lasting, allowing for the study of chronic changes in the noradrenergic system. However, Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate also has some limitations. Its effects are irreversible, making it difficult to study the recovery of noradrenergic neurons after depletion. In addition, the use of Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate requires careful consideration of ethical concerns related to animal welfare.

Future Directions

There are several future directions for research using Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate. One area of interest is the role of the noradrenergic system in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate has also been suggested as a potential treatment for conditions such as attention deficit hyperactivity disorder (ADHD) and post-traumatic stress disorder (PTSD). Further research is needed to explore these potential applications of Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate.

Synthesis Methods

Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate can be synthesized using a multistep process that involves the reaction of 4-chloro-2,5-dimethylphenylsulfonyl chloride with piperidine-4-carboxylic acid ethyl ester in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate in its pure form.

Scientific Research Applications

Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate has been widely used in scientific research to investigate the role of the noradrenergic system in various physiological and pathological processes. It has been used to study the effects of noradrenaline depletion on behavior, cognition, and neurodegeneration. Ethyl 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylate has also been used to investigate the role of the noradrenergic system in stress, anxiety, depression, and addiction.